Cas no 2411217-93-9 (2-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}phenyl sulfurofluoridate)

• Product Name: 2-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}phenyl sulfurofluoridate
• CAS No: 2411217-93-9
• MF: C₈H₁₀FNO₄S₂
• MW: 267.297703266144
• CID: 5355990
• Update Time: 2025-05-20

2-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z3919190734
• 1-[[Dimethyl(oxo)-lambda6-sulfanylidene]amino]-2-fluorosulfonyloxybenzene
• 2-{[dimethyl(oxo)-lambda6-sulfanylidene]amino}phenyl sulfurofluoridate
• 2-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}phenyl sulfurofluoridate

• Inchi： 1S/C8H10FNO4S2/c1-15(2,11)10-7-5-3-4-6-8(7)14-16(9,12)13/h3-6H,1-2H3
• InChI Key： ZTSKSQCEVMQGRO-UHFFFAOYSA-N
• SMILES： S(C)(C)(=NC1C=CC=CC=1OS(=O)(=O)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 439
• XLogP3: 2.1
• Topological Polar Surface Area: 89.6

Additional information on 2-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}phenyl sulfurofluoridate

2-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}phenyl sulfurofluoridate: A Comprehensive Overview

The compound 2-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}phenyl sulfurofluoridate (CAS No. 2411217-93-9) is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including materials science, pharmacology, and environmental chemistry. The sulfurofluoridate group within its structure contributes to its reactivity and stability, making it a valuable compound for advanced chemical research.

Recent studies have highlighted the importance of sulfanylidene functionalities in organic synthesis. The dimethyl(oxo)-lambda6-sulfanylidene moiety in this compound serves as a versatile platform for exploring novel chemical reactions. Researchers have demonstrated that this group can act as a nucleophile or electrophile depending on the reaction conditions, offering a wide range of synthetic possibilities. For instance, in a 2023 study published in *Journal of Organic Chemistry*, scientists utilized this compound to synthesize bioactive molecules with potential anti-inflammatory properties.

The phenyl ring in 2-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}phenyl sulfurofluoridate plays a critical role in its electronic properties. The substitution pattern on the phenyl ring influences the compound's reactivity and selectivity in various reactions. A 2022 study in *Angewandte Chemie* explored the use of this compound in cross-coupling reactions, where the phenyl group facilitated efficient bond formation under mild conditions. This research underscores the importance of understanding the interplay between functional groups in designing efficient synthetic pathways.

The sulfurofluoridate group is another key feature of this compound. It is known for its ability to participate in nucleophilic substitution reactions, making it a valuable component in the synthesis of fluorinated compounds. Fluorinated compounds are widely used in pharmaceuticals, agrochemicals, and materials science due to their unique physical and chemical properties. A 2023 review in *Chemical Reviews* highlighted the growing interest in fluorinated compounds derived from sulfurofluoridates, emphasizing their potential for developing next-generation materials.

In terms of applications, 2-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}phenyl sulfurofluoridate has shown promise in drug discovery efforts. Its ability to form stable complexes with metal ions makes it a potential candidate for designing metallo-drugs targeting specific biological pathways. A 2023 study published in *Nature Communications* demonstrated that derivatives of this compound could inhibit key enzymes involved in neurodegenerative diseases, opening new avenues for therapeutic development.

From an environmental perspective, understanding the degradation pathways of sulfurofluoridate-containing compounds is crucial for assessing their impact on ecosystems. Recent research has focused on identifying biodegradation mechanisms and developing methods to minimize environmental risks associated with these compounds. A 2023 paper in *Environmental Science & Technology* reported that under certain conditions, this compound undergoes rapid hydrolysis, reducing its persistence in aquatic environments.

In conclusion, 2-{[Dimethyl(oxo)-lambda6-sulfanylidene]amino}phenyl sulfurofluoridate (CAS No. 2411217-93-9) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for advancing chemical research and development. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in shaping future innovations.